Cas no 104196-89-6 (1H-Indole, 2-tridecyl-)

1H-Indole, 2-tridecyl- structure
1H-Indole, 2-tridecyl- structure
Product Name:1H-Indole, 2-tridecyl-
CAS No:104196-89-6
MF:C21H33N
MW:299.493426084518
CID:1141704
Update Time:2024-07-27

1H-Indole, 2-tridecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-tridecyl-
    • Inchi: 1S/C21H33N/c1-2-3-4-5-6-7-8-9-10-11-12-16-20-18-19-15-13-14-17-21(19)22-20/h13-15,17-18,22H,2-12,16H2,1H3
    • InChI Key: OMNCMGPRTZODBO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C=C1CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 298.25366

Experimental Properties

  • Density: 0.946±0.06 g/cm3(Predicted)
  • Melting Point: 69.5-70.0 °C
  • Boiling Point: 436.7±14.0 °C(Predicted)
  • PSA: 12.89
  • pka: 17.58±0.30(Predicted)
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